Cas no 2228168-61-2 (3-(2-bromo-4,5-difluorophenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2-bromo-4,5-difluorophenyl)-3-methylbutan-1-amine
• CAS No: 2228168-61-2
• MF: C₁₁H₁₄BrF₂N
• MW: 278.136369228363
• CID: 5835242
• PubChem ID: 165807521
• Update Time: 2025-05-24

3-(2-bromo-4,5-difluorophenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4,5-difluorophenyl)-3-methylbutan-1-amine
• EN300-1923378
• 2228168-61-2

• Inchi： 1S/C11H14BrF2N/c1-11(2,3-4-15)7-5-9(13)10(14)6-8(7)12/h5-6H,3-4,15H2,1-2H3
• InChI Key： XWXWUAXXJSRAFK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C)(C)CCN)F)F

Computed Properties

• Exact Mass: 277.02777g/mol
• Monoisotopic Mass: 277.02777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-4,5-difluorophenyl)-3-methylbutan-1-amine

3-(2-Bromo-4,5-Difluorophenyl)-3-Methylbutan-1-Amine (CAS No. 2228168-61-2)

3-(2-Bromo-4,5-Difluorophenyl)-3-Methylbutan-1-Amine is a highly specialized organic compound with the CAS registry number 2228168-61-2. This compound belongs to the class of amines and is characterized by its unique structure, which includes a bromine atom and two fluorine atoms attached to a phenyl ring. The presence of these halogen atoms imparts distinct chemical properties, making this compound valuable in various applications across different industries.

The molecular formula of 3-(2-Bromo-4,5-Difluorophenyl)-3-Methylbutan-1-Amine is C9H10BrF2N, and its molecular weight is approximately 247.07 g/mol. The compound's structure consists of a phenyl group substituted with bromine at the 2-position and fluorine atoms at the 4 and 5 positions. This substitution pattern creates a highly electron-deficient aromatic ring, which can influence the reactivity of the molecule in various chemical reactions.

One of the key features of this compound is its amine functionality, which is located at the terminal position of a butane chain. This primary amine group can undergo various nucleophilic substitutions, making it a versatile building block in organic synthesis. Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive molecules.

Research into 3-(2-Bromo-4,5-Difluorophenyl)-3-Methylbutan-1-Amine has focused on its role as an intermediate in the synthesis of more complex molecules. For instance, its use as a starting material for the preparation of heterocyclic compounds has been explored in several academic publications. These studies demonstrate the compound's ability to participate in cyclization reactions under specific conditions, leading to the formation of biologically active structures.

In addition to its synthetic applications, this compound has also been investigated for its potential in materials science. The combination of halogen atoms and an amine group makes it suitable for applications in polymer chemistry, where it can serve as a cross-linking agent or a precursor for functional polymers. Recent advancements in polymer synthesis have leveraged this compound's unique properties to develop materials with improved mechanical and thermal stability.

The synthesis of 3-(2-Bromo-4,5-Difluorophenyl)-3-Methylbutan-1-Amine typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic aromatic substitution and alkylation reactions, which are often optimized to achieve high yields and purity. The latest research has focused on developing more efficient synthetic routes that minimize waste and reduce production costs.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into the molecular structure and confirm the presence of all functional groups. Recent studies have also employed computational chemistry tools to predict the compound's reactivity and stability under different conditions.

In terms of safety considerations, while 3-(2-Bromo-4,5-Difluorophenyl)-3-Methylbutan-1-Amine is not classified as a hazardous material under normal handling conditions, proper precautions should be taken during storage and use to avoid exposure to incompatible substances or extreme environmental conditions.

Looking ahead, ongoing research into this compound is expected to uncover new applications across diverse fields such as drug discovery, agrochemicals, and advanced materials. Its unique combination of functional groups positions it as a valuable tool for chemists seeking to design innovative solutions to complex problems.